Cas no 2034238-04-3 (7,7-dimethyl-1-({4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-sulfonyl}methyl)bicyclo2.2.1heptan-2-one)

• Product name: 7,7-dimethyl-1-({4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-sulfonyl}methyl)bicyclo2.2.1heptan-2-one
• CAS No: 2034238-04-3
• MF: C₁₆H₂₃N₃O₃S
• MW: 337.437122583389
• CID: 6153365
• PubChem ID: 121170834

7,7-dimethyl-1-({4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-sulfonyl}methyl)bicyclo2.2.1heptan-2-one Chemical and Physical Properties

Names and Identifiers

• 7,7-dimethyl-1-({4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-sulfonyl}methyl)bicyclo2.2.1heptan-2-one
• 7,7-dimethyl-1-({4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-sulfonyl}methyl)bicyclo[2.2.1]heptan-2-one
• 2034238-04-3
• 1-(((6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)sulfonyl)methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one
• 1-(6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-ylsulfonylmethyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one
• F6512-0504
• AKOS032459170

• Inchi： 1S/C16H23N3O3S/c1-15(2)12-3-5-16(15,14(20)9-12)11-23(21,22)18-7-8-19-13(10-18)4-6-17-19/h4,6,12H,3,5,7-11H2,1-2H3
• InChI Key： ZPDAXGXVAOXQHF-UHFFFAOYSA-N
• SMILES： S(CC12C(CC(CC1)C2(C)C)=O)(N1CC2=CC=NN2CC1)(=O)=O

Computed Properties

• Exact Mass: 337.14601278g/mol
• Monoisotopic Mass: 337.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.6Ų

Additional information on 7,7-dimethyl-1-({4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-sulfonyl}methyl)bicyclo2.2.1heptan-2-one

Professional Introduction to Compound with CAS No. 2034238-04-3 and Product Name: 7,7-dimethyl-1-({4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-sulfonyl}methyl)bicyclo2.2.1heptan-2-one

The compound in question, identified by the CAS number 2034238-04-3, is a structurally intricate molecule with significant potential in the field of pharmaceutical research and development. The product name, 7,7-dimethyl-1-({4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-sulfonyl}methyl)bicyclo2.2.1heptan-2-one, underscores its complex molecular architecture, which includes a bicyclo[2.2.1]heptanone core substituted with a pyrazolo[1,5-a]pyrazine moiety linked via a sulfonyl-methyl group. This unique structural configuration has garnered attention due to its potential pharmacological properties and applications in medicinal chemistry.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The presence of the pyrazolo[1,5-a]pyrazine scaffold in this compound is particularly noteworthy, as it is known for its broad spectrum of biological activities. Pyrazolo[1,5-a]pyrazines have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this scaffold into the molecular framework of the compound under discussion suggests that it may exhibit similar or even enhanced biological activities.

The bicyclo[2.2.1]heptanone core is another critical feature of this compound that contributes to its unique chemical and biological properties. Bicyclo[2.2.1]heptanones are versatile intermediates in organic synthesis and have been utilized in the development of various pharmacologically active compounds. Their rigid three-membered ring system often enhances binding affinity to biological targets, making them valuable in drug design. The combination of the bicyclo[2.2.1]heptanone core with the pyrazolo[1,5-a]pyrazine moiety in this compound creates a promising scaffold for further exploration.

One of the most intriguing aspects of this compound is its potential as a lead molecule for drug development. The sulfonyl-methyl group attached to the pyrazolo[1,5-a]pyrazine scaffold introduces a polar region that can interact with biological targets through hydrogen bonding or other electrostatic interactions. This feature is particularly important in designing molecules that require precise targeting and high affinity for their intended receptors or enzymes.

Current research in medicinal chemistry has demonstrated that modifications at specific positions within heterocyclic scaffolds can significantly alter their biological activities. The compound under discussion has several such positions that can be modified to optimize its pharmacological properties. For instance, further derivatization of the pyrazolo[1,5-a]pyrazine moiety or the bicyclo[2.2.1]heptanone core could lead to novel analogs with enhanced efficacy or reduced toxicity.

In addition to its potential as a lead molecule, this compound may also serve as a valuable tool for mechanistic studies in drug discovery. The unique structural features of the molecule provide opportunities for investigating various aspects of molecular recognition and interaction mechanisms at the atomic level. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations can be employed to understand how this compound interacts with biological targets and how these interactions influence its biological activity.

The synthesis of complex molecules like 7,7-dimethyl-1-({4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-sulfonyl}methyl)bicyclo2.2.1heptan-2-one presents significant challenges but also opportunities for innovation in synthetic chemistry. Recent developments in catalytic methods and asymmetric synthesis have made it possible to construct complex molecular frameworks with high precision and efficiency. These advancements could facilitate the preparation of analogs of this compound and accelerate the discovery of novel bioactive molecules.

The pharmaceutical industry has shown increasing interest in developing drugs based on heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. The compound under discussion aligns well with this trend and has the potential to contribute to the development of new therapeutic agents for various diseases.

In conclusion,7,7-dimethyl-1-({4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-sulfonyl}methyl)bicyclo2.2.1heptan-2-one represents a promising candidate for further research and development in pharmaceutical chemistry。 Its unique structural features， including the pyrazolo[1， 5-a]pyrazine scaffold and bicyclo[2。 2。 1]heptanone core， offer significant potential for designing novel bioactive molecules。 As research continues to uncover new applications for heterocyclic compounds， this compound is likely to play an important role in future drug discovery efforts。